Cas no 6894-38-8 ((-)-trans Jasmonic Acid)

• Product Name: (-)-trans Jasmonic Acid
• CAS No: 6894-38-8
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 506172
• PubChem ID: 5281166
• Update Time: 2025-10-28

(-)-trans Jasmonic Acid Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneaceticacid, 3-oxo-2-(2Z)-2-penten-1-yl-, (1R,2R)-
• (-)-JASMONIC ACID
• (-)-trans Jasmonic Acid
• (-)-jasmonsaeure
• (1R,2R)-3-oxo-2-(2Z)-2-pentenyl-cyclopentaneacetic acid
• (1R,2R)-3-oxo-2-(pent-2Z-enyl)-cyclopentaneacetic acid
• (1R,2R)-3-oxo-2-[(2Z)-2-pentenyl]cyclopentaneacetic acid
• {(1R,2R)-3-oxo-2-[(2Z)-pent-2-en-1-yl]cyclopentyl}acetic acid
• 3-Oxo-2-(2-pentenyl)cyclopentaneacetic acid
• CHEBI:18292
• CHEMBL449572
• Jasmonate
• Jasmonic acid
• ST057248
• trans-Jasmonic Acid (1 g/ 10 mL Ethanol)
• (-)-jasmonate
• (+/-)-Jasmonic acid
• JASMONIC ACID [MI]
• Cyclopentaneacetic acid, 3-oxo-2-[(2Z)-2-penten-1-yl]-, (1R,2R)-
• CS-0135945
• (3R,7R)-Jasmonic acid
• HY-122464A
• J-502581
• 6894-38-8
• JA
• SCHEMBL114054
• C08491
• 3-oxo-2R-(2Z)2-penten-1R-yl-cyclopentaneacetic acid
• 2-[(1R,2R)-2-((2Z)pent-2-enyl)-3-oxocyclopentyl]acetic acid
• trans-Jasmonic Acid
• Q415311
• ()-1alpha,2beta-3-Oxo-2-(cis-2-pentenyl)cyclopentaneacetic acid
• 2-((1R,2R)-2-((Z)-But-2-en-1-yl)-4-oxocyclopentyl)acetic acid
• (Z)-2-(2-(but-2-en-1-yl)-4-oxocyclopentyl)-acetic acid
• bmse000525
• AKOS027323977
• ( inverted exclamation markA)-Jasmonic acid
• 2-((1S,2S)-3-Oxo -2-((Z)-pent-2-en-1-yl)cyclopentyl)acetic acid
• 77026-92-7
• LMFA02020001
• (3R,7R)-(?)-Jasmonic acid
• {(1R,2R)-3-Oxo-2-[(Z)pent-2-enyl]cyclopent-2-enyl}acetic acid
• DTXSID4037665
• UNII-6RI5N05OWW
• Cyclopentaneacetic acid, 3-oxo-2-(2-pentenyl)-, (Z)-trans- (8CI)
• 3-Oxo-2R-(2Z)2-penten-1R-ylcyclopentaneacetic acid
• NCGC00017349-02
• trans-JasmonicAcid
• cyclopentaneacetic acid, 3-oxo-2-[(2Z)-2-pentenyl]-, (1R,2R)-
• TNP00291
• Cyclopentaneacetic acid, 3-oxo-2-(2Z)-2-pentenyl-, (1R,2R)- (9CI)
• NCGC00142527-01
• E9BF63E8-55FE-4051-AE00-04B002D8CE1F
• (1R,2R)-3-oxo-2-(2Z)-2-penten-ylcyclopentanacetic acid
• 2-[(1R,2R)-3-oxo-2-[(2Z)-pent-2-en-1-yl]cyclopentyl]acetic acid
• (1R,2R)-3-OXO-2-(2Z)-2-PENTENYLCYCLOPENTANEACETIC ACID
• CMC_7387
• 6RI5N05OWW
• (-)-1alpha,2beta-3-Oxo-2-(cis-2-pentenyl)cyclopentaneacetic acid
• BDBM50396691
• Cyclopentaneacetic acid, 3-oxo-2-(2Z)-2-pentenyl-, (1R,2R)-
• NCGC00017349-01
• ()-Jasmonic acid
• (1R,2R)-3-OXO-2-(Z)-PENT-2-ENYLCYCLOPENTYLACETIC ACID
• Cyclopentaneacetic acid, 3-oxo-2-(2-pentenyl)-, [1R-[1alpha,2beta(Z)]]-
• CMC_13965
• 2-{(1R,2R)-3-oxo-2-[(Z)-pent-2-enyl]cyclopentyl}acetate
• 2-[(1R,2R)-3-oxo-2-[(Z)-pent-2-enyl]cyclopentyl]acetic acid
• 2-{(1R,2R)-3-oxo-2-[(Z)-pent-2-enyl]cyclopentyl}acetic acid
• 2-((1R,2R)-3-oxo-2-((Z)-pent-2-enyl)cyclopentyl)acetate
• {(1R,2R)-3-oxo-2-[(Z)pent-2-enyl]cyclopent-2-enyl}acetate
• (1R,2R)-3-Oxo-2-(2Z)-2-penten-1-ylcyclopentaneacetic acid
• (1S,2S)3Oxo2(2'cispentenyl)cyclopentan1acetate
• ((1R,2R)-3-Oxo-2-((Z)pent-2-enyl)cyclopent-2-enyl)acetic acid
• (1R,2R)3Oxo2(2Z)2pentenylcyclopentaneacetic acid
• (Z)-trans-3-oxo-2-(2-Pentenyl)-cyclopentaneacetic acid
• (1R,2R)-3-oxo-2-(Pent-2Z-enyl)-cyclopentaneacetate
• Cyclopentaneacetic acid, 3oxo2(2Z)2pentenyl, (1R,2R)
• 2-((1R,2R)-3-oxo-2-((Z)-pent-2-enyl)cyclopentyl)acetic acid
• DA-48598
• (3R,7R)(-)-Jasmonic acid
• [1R-[1alpha,2beta(Z)]]-3-oxo-2-(2-Pentenyl)-cyclopentaneacetic acid
• (1R,2R)-Jasmonic acid
• ((1R,2R)-3-oxo-2-((2Z)-pent-2-en-1-yl)cyclopentyl)acetic acid
• 7-Epi-jasmonic acid
• 3Oxo2(2pentenyl)cyclopentaneacetic acid
• ()Jasmonic acid
• (1R,2R)-3-oxo-2-(2Z)-2-Penten-ylcyclopentanacetate
• DTXCID2017665
• ((1R,2R)-3-oxo-2-((Z)pent-2-enyl)cyclopent-2-enyl)acetate
• (1R-(1alpha,2beta(Z)))-3-oxo-2-(2-Pentenyl)-cyclopentaneacetic acid

• Inchi： 1S/C12H18O3/c1-2-3-4-5-10-9(8-12(14)15)6-7-11(10)13/h3-4,9-10H,2,5-8H2,1H3,(H,14,15)/b4-3-/t9-,10-/m1/s1
• InChI Key： ZNJFBWYDHIGLCU-HWKXXFMVSA-N
• SMILES： O=C1CC[C@H](CC(=O)O)[C@H]1C/C=C\CC

Computed Properties

• Exact Mass: 210.125594432g/mol
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Refractive Index: nD23 1.486
• Specific Rotation: D25 -73° (c = 1 in CH3OH)

(-)-trans Jasmonic Acid Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Jasmonic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives Jasmonic acids

Additional information on (-)-trans Jasmonic Acid

Exploring the Wonders of (-)-trans Jasmonic Acid (CAS No. 6894-38-8): A Key Player in Plant Signaling and Beyond

(-)-trans Jasmonic Acid (CAS No. 6894-38-8) is a naturally occurring plant hormone that plays a pivotal role in regulating various physiological processes. As a member of the jasmonate family, this compound has garnered significant attention in recent years due to its multifaceted applications in agriculture, pharmaceuticals, and biotechnology. Researchers and industry professionals are increasingly interested in understanding its mechanisms, benefits, and potential uses, making it a hot topic in both scientific and commercial circles.

The chemical structure of (-)-trans Jasmonic Acid features a cyclopentanone ring with a pentenyl side chain, which is crucial for its biological activity. This unique configuration allows it to interact with specific receptors in plants, triggering defense mechanisms against pathogens and environmental stressors. Its role in plant stress responses has made it a subject of extensive study, particularly in the context of climate change and sustainable agriculture.

One of the most compelling aspects of (-)-trans Jasmonic Acid is its ability to modulate plant growth and development. It influences processes such as seed germination, root elongation, and flowering, making it a valuable tool for crop improvement. Farmers and agronomists are exploring its potential to enhance yield and resilience in crops like wheat, rice, and soybeans, addressing global food security challenges.

Beyond agriculture, (-)-trans Jasmonic Acid has shown promise in the pharmaceutical industry. Recent studies suggest its anti-inflammatory and anticancer properties, sparking interest in its therapeutic applications. Researchers are investigating its potential to treat conditions like arthritis and certain types of cancer, although more clinical trials are needed to validate these findings.

The market for (-)-trans Jasmonic Acid is expanding, driven by its diverse applications and the growing demand for sustainable solutions. Companies specializing in plant-derived compounds are investing in advanced extraction and synthesis methods to meet this demand. Additionally, the rise of green chemistry has further boosted its popularity, as industries seek eco-friendly alternatives to synthetic chemicals.

For those looking to purchase (-)-trans Jasmonic Acid, it’s essential to consider factors like purity, sourcing, and supplier reputation. High-purity grades are typically required for research and industrial applications, ensuring consistent results. Online platforms and specialized chemical suppliers are reliable sources, but buyers should always verify certifications and product specifications.

In conclusion, (-)-trans Jasmonic Acid (CAS No. 6894-38-8) is a versatile compound with significant implications for agriculture, medicine, and environmental sustainability. Its role in plant signaling and stress responses, coupled with its potential therapeutic benefits, makes it a subject of ongoing research and innovation. As the scientific community continues to uncover its full potential, this compound is poised to play an even greater role in addressing some of the world’s most pressing challenges.